Cas no 23163-42-0 (19-Norpregn-4-en-20-yne-3,17-diol,11-methyl-, (3b,11b,17a)-)

• Product Name: 19-Norpregn-4-en-20-yne-3,17-diol,11-methyl-, (3b,11b,17a)-
• CAS No: 23163-42-0
• MF: C₂₁H₃₀O₂
• MW: 314.461706638336
• CID: 285111
• PubChem ID: 10018547
• Update Time: 2025-04-19

19-Norpregn-4-en-20-yne-3,17-diol,11-methyl-, (3b,11b,17a)- Chemical and Physical Properties

Names and Identifiers

• 19-Norpregn-4-en-20-yne-3,17-diol,11-methyl-, (3b,11b,17a)-
• (3S,8R,9S,10R,11S,13S,14S,17R)-17-ethynyl-11,13-dimethyl-2,3,6,7,8,9,10,11,12,14,15,16-dodecahydro-1H-cyclopenta[a]phenanthrene-3,17-diol
• 19-Nor-17a-pregn-4-en-20-yne-3b,17-diol, 11b-methyl- (8CI)
• Methynodiol
• Metynodiol
• UNII-RY422150VY
• RY422150VY
• 23163-42-0
• DTXSID60177742
• (17R)-11.BETA.-METHYL-19-NORPREGN-4-EN-20-YNE-3.BETA.,17-DIOL
• Metynodiol [INN]
• Q27288341

• Inchi： 1S/C21H30O2/c1-4-21(23)10-9-18-17-7-5-14-11-15(22)6-8-16(14)19(17)13(2)12-20(18,21)3/h1,11,13,15-19,22-23H,5-10,12H2,2-3H3/t13-,15-,16-,17-,18-,19+,20-,21-/m0/s1
• InChI Key： DLTWUXUDIFVVOM-OSFPVTNASA-N
• SMILES： O[C@@]1(C#C)CC[C@H]2[C@@H]3CCC4=C[C@H](CC[C@@H]4[C@H]3[C@@H](C)C[C@@]21C)O

Computed Properties

• Exact Mass: 314.224580195g/mol
• Monoisotopic Mass: 314.224580195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 40.5Ų